Cas no 2097928-85-1 (3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole)

• Product Name: 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole
• CAS No: 2097928-85-1
• MF: C₁₂H₁₇N₅O₃S₂
• MW: 343.425079107285
• CID: 5469424
• Update Time: 2025-07-09

3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole
• 3-[1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-1,2,5-thiadiazole

• Inchi： 1S/C12H17N5O3S2/c1-3-16-8-12(14-9(16)2)22(18,19)17-5-4-10(7-17)20-11-6-13-21-15-11/h6,8,10H,3-5,7H2,1-2H3
• InChI Key： WAVFTSQJUUGDDO-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)C(C)=N1)(N1CCC(C1)OC1C=NSN=1)(=O)=O

Computed Properties

• Exact Mass: 343.07728177 g/mol
• Monoisotopic Mass: 343.07728177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 343.4
• XLogP3: 0.8
• Topological Polar Surface Area: 127

Additional information on 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole

3-({1-[(1-Ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole (CAS No. 2097928-85-1): A Comprehensive Overview

The compound 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole (CAS No. 2097928-85-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This structurally complex compound combines multiple pharmacophores, including the 1,2,5-thiadiazole and imidazole moieties, which are known for their diverse biological activities. The presence of the sulfonyl linker and pyrrolidine ring in its structure further enhances its potential as a versatile building block in medicinal chemistry.

Recent trends in drug discovery have shown increased interest in imidazole-containing compounds due to their broad spectrum of biological activities. The 1-ethyl-2-methyl-1H-imidazol-4-yl group in this molecule is particularly noteworthy, as similar structural motifs have demonstrated promising results in targeting various enzymes and receptors. Researchers are actively exploring the potential of sulfonamide derivatives like this compound for their improved pharmacokinetic properties and target specificity.

The 1,2,5-thiadiazole moiety present in this molecule is another key structural feature that contributes to its scientific significance. This heterocycle has been extensively studied for its electron-withdrawing properties and its ability to participate in hydrogen bonding interactions, making it valuable in the design of bioactive molecules. The combination of this moiety with the imidazole system through a pyrrolidin-3-yloxy linker creates a unique molecular architecture that may offer novel pharmacological profiles.

From a synthetic chemistry perspective, 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole represents an interesting challenge for organic chemists. The construction of its molecular framework requires careful consideration of protecting group strategies and regioselective transformations. Recent advances in C-H activation methodologies and click chemistry approaches may offer more efficient routes to such complex structures, addressing common questions from synthetic chemists about optimal preparation methods.

In the context of current pharmaceutical research trends, this compound's structural features align well with investigations into small molecule modulators of protein-protein interactions. The imidazole-sulfonyl-pyrrolidine-thiadiazole scaffold could potentially serve as a privileged structure for developing inhibitors of challenging biological targets. Many researchers are searching for information about similar compounds that might show activity against emerging therapeutic targets in oncology, inflammation, and infectious diseases.

The physicochemical properties of CAS 2097928-85-1 are crucial for its potential applications. While specific data may be proprietary, compounds with this general structure typically exhibit moderate solubility in organic solvents and may require formulation optimization for biological testing. The presence of multiple hydrogen bond acceptors and donors suggests that this molecule could have interesting interactions with biological membranes, a topic frequently searched by medicinal chemists working on drug delivery systems.

Recent patent literature reveals growing interest in imidazole-thiadiazole hybrids for various applications. While this specific compound may not yet be widely commercialized, its structural relatives have appeared in patent applications covering diverse therapeutic areas. This aligns with current industry trends toward exploring novel heterocyclic combinations to address drug resistance and improve therapeutic indices.

For researchers investigating structure-activity relationships in heterocyclic compounds, 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole offers an intriguing case study. The strategic placement of substituents on both the imidazole and thiadiazole rings provides opportunities for systematic modifications to optimize biological activity and physicochemical properties - a common approach in modern lead optimization programs.

From an analytical chemistry perspective, characterization of this compound would typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The complex fragmentation pattern expected in mass spectral analysis makes it an interesting subject for discussions about structural elucidation of polyheterocyclic systems, a frequent topic in analytical chemistry forums and search queries.

The potential applications of CAS 2097928-85-1 extend beyond pharmaceuticals. Materials scientists have shown increasing interest in similar heterocyclic compounds for organic electronic applications. The conjugated system and heteroatom-rich structure of this molecule suggest possible utility in the development of novel organic semiconductors or coordination complexes, addressing current research trends in sustainable materials.

In conclusion, 3-({1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-1,2,5-thiadiazole represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its complex structure embodies many of the current design principles in medicinal chemistry while offering opportunities for further exploration in materials science and chemical biology. As research into multifunctional heterocycles continues to advance, compounds like this will likely play an important role in addressing key challenges in drug discovery and materials development.